Cas no 90145-38-3 (1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 90145-38-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD11044604
• CID: 798061
• PubChem ID: 71430724
• Update Time: 2025-04-19

1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylicacid, 1-methyl-3-phenyl-
• 2-methyl-5-phenyl-1,2,4-triazole-3-carboxylic acid
• 2-METHYL-5-PHENYL-2H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID
• 1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylic acid
• DTXSID20849332
• SCHEMBL16702864
• EN300-195890
• 90145-38-3
• 1-Methyl-3-phenyl-1H-1,2,4-triazole-5-carboxylicacid

• MDL： MFCD11044604
• Inchi： 1S/C10H9N3O2/c1-13-9(10(14)15)11-8(12-13)7-5-3-2-4-6-7/h2-6H,1H3,(H,14,15)
• InChI Key： BTONEZRMSCZUDO-UHFFFAOYSA-N
• SMILES： OC(C1=NC(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles